![molecular formula C6H13NOHCl B1175213 6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid CAS No. 10696-35-7](/img/new.no-structure.jpg)
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid
Overview
Description
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid is a chemical compound with the molecular formula C17H16N2O2. It is an intermediate in the synthesis of various pharmaceutical compounds, including Zolpidem, a well-known sedative-hypnotic medication used for the treatment of insomnia .
Preparation Methods
The synthesis of 6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid typically involves multiple steps. One common synthetic route starts with the reaction of 3-halo-4-(4-methylphenyl)-4-oxobutyric acid with 2-amino-5-methylpyridine under the action of a condensing agent to form the desired product . Another method involves the reaction of 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine with oxalyl chloride, followed by hydrolysis and reduction steps .
Chemical Reactions Analysis
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reagents like hydrazine hydrate.
Substitution: It can undergo substitution reactions, particularly at the imidazo[1,2-a]pyridine ring, using reagents such as halogens or alkylating agents
Scientific Research Applications
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds.
Biology: It serves as a building block for the development of bioactive molecules.
Medicine: It is a key intermediate in the synthesis of Zolpidem, which is used to treat insomnia.
Industry: It is used in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
The mechanism of action of 6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid is primarily related to its role as an intermediate in the synthesis of Zolpidem. Zolpidem acts as a selective agonist at the GABAA receptor, enhancing the inhibitory effects of gamma-aminobutyric acid (GABA) in the central nervous system, leading to sedative and hypnotic effects .
Comparison with Similar Compounds
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-AceticAcid is unique due to its specific structure and role in the synthesis of Zolpidem. Similar compounds include:
Zolpidem: A sedative-hypnotic medication used for insomnia.
6-Methyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-Carbaldehyde: An intermediate in the synthesis of various heterocyclic compounds.
N,N,6-Trimethyl-2-(4-Methylphenyl)Imidazo[1,2-A]Pyridine-3-Acetamide: Another intermediate used in pharmaceutical synthesis.
These compounds share structural similarities but differ in their specific functional groups and applications.
Properties
CAS No. |
10696-35-7 |
|---|---|
Molecular Formula |
C6H13NOHCl |
Molecular Weight |
0 |
Origin of Product |
United States |
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